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Compound of Interest

Compound Name: numb protein

CAS No.: 126805-88-7

Cat. No.: B1180201

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Numb is a critical intracellular protein involved in cell fate determination, particularly during

neurogenesis, through its role as an inhibitor of the Notch signaling pathway.[1][2] It functions

by promoting the endocytosis and degradation of the Notch receptor, thereby preventing the

translocation of the Notch intracellular domain (NICD) to the nucleus and subsequent target

gene transcription.[1][2] The purification of recombinant Numb protein is essential for a variety

of in vitro studies, including structural analysis, protein-protein interaction assays, and drug

screening. These application notes provide detailed protocols for the expression and

purification of recombinant Numb protein using Glutathione S-transferase (GST) and

polyhistidine (His) affinity tags in an E. coli expression system.
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Purification
Step

Tag
Typical Yield
(mg/L of
culture)

Purity (%) Notes

Affinity

Chromatography
GST 5 - 15 >85%

Yield can vary

significantly

based on

expression levels

and protein

solubility.

His 3 - 10 >80%

Lower yield can

sometimes be

attributed to

protein

precipitation or

lower binding

affinity.

Ion Exchange

Chromatography
GST/His 2 - 8 >95%

Used as a

polishing step to

remove

remaining

contaminants.

Size Exclusion

Chromatography
GST/His 1 - 5 >98%

Final polishing

step to remove

aggregates and

ensure a

homogenous

protein sample.

Table 2: Buffer Compositions for GST-Tagged Numb
Purification
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Buffer Composition pH Notes

Lysis Buffer

50 mM Tris-HCl, 150

mM NaCl, 1 mM

EDTA, 1 mM DTT, 1%

Triton X-100, Protease

Inhibitor Cocktail

8.0

DTT is added to

maintain a reducing

environment. Triton X-

100 aids in solubilizing

the protein.

Wash Buffer
50 mM Tris-HCl, 150

mM NaCl, 1 mM DTT
8.0

Elution Buffer

50 mM Tris-HCl, 150

mM NaCl, 10 mM

Reduced Glutathione,

1 mM DTT

8.0

Reduced glutathione

is the competing

agent for elution.

Table 3: Buffer Compositions for His-Tagged Numb
Purification

Buffer Composition pH Notes

Lysis Buffer

50 mM Sodium

Phosphate, 300 mM

NaCl, 10 mM

Imidazole, 1 mM DTT,

1% Triton X-100,

Protease Inhibitor

Cocktail

8.0

Low concentration of

imidazole reduces

non-specific binding.

Wash Buffer

50 mM Sodium

Phosphate, 300 mM

NaCl, 20 mM

Imidazole, 1 mM DTT

8.0

Increased imidazole

concentration for more

stringent washing.

Elution Buffer

50 mM Sodium

Phosphate, 300 mM

NaCl, 250 mM

Imidazole, 1 mM DTT

8.0

High concentration of

imidazole for efficient

elution.
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Experimental Protocols
Protocol 1: Expression of Recombinant Numb Protein in
E. coli

Transformation: Transform competent E. coli cells (e.g., BL21(DE3)) with the expression

vector containing the Numb gene fused to either a GST or His tag.

Starter Culture: Inoculate a single colony into 50 mL of LB medium containing the

appropriate antibiotic and grow overnight at 37°C with shaking.

Large-Scale Culture: Inoculate 1 L of LB medium with the overnight culture and grow at 37°C

with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

Induction: Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside

(IPTG) to a final concentration of 0.1-1 mM.

Expression: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 16-20

hours to enhance protein solubility.

Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. The cell

pellet can be stored at -80°C until further use.

Protocol 2: Purification of GST-Tagged Numb Protein
Cell Lysis: Resuspend the cell pellet in 20-30 mL of ice-cold Lysis Buffer (Table 2) per liter of

culture. Lyse the cells by sonication on ice.

Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

Collect the supernatant containing the soluble protein.

Affinity Chromatography:

Equilibrate a Glutathione-Sepharose column with Lysis Buffer.

Load the clarified lysate onto the column.

Wash the column with 10-20 column volumes of Wash Buffer (Table 2).
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Elute the GST-Numb protein with 5-10 column volumes of Elution Buffer (Table 2). Collect

fractions and analyze by SDS-PAGE.

Optional: Tag Cleavage: If required, the GST tag can be cleaved using a site-specific

protease (e.g., PreScission Protease or Thrombin) according to the manufacturer's

instructions. The cleaved tag can then be removed by passing the sample back over the

Glutathione-Sepharose column.

Polishing Steps (Optional): For higher purity, the eluted protein can be further purified by ion

exchange or size exclusion chromatography.

Protocol 3: Purification of His-Tagged Numb Protein
Cell Lysis: Resuspend the cell pellet in 20-30 mL of ice-cold Lysis Buffer (Table 3) per liter of

culture. Lyse the cells by sonication on ice.

Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

Collect the supernatant.

Affinity Chromatography:

Equilibrate a Ni-NTA (Nickel-Nitrilotriacetic Acid) column with Lysis Buffer.

Load the clarified lysate onto the column.

Wash the column with 10-20 column volumes of Wash Buffer (Table 3).

Elute the His-Numb protein with 5-10 column volumes of Elution Buffer (Table 3). Collect

fractions and analyze by SDS-PAGE.

Polishing Steps (Optional): For higher purity, the eluted protein can be further purified by ion

exchange or size exclusion chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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